FSAQPVVOTUFKIP-WJDTXIQTSA-N
Description
The compound identified by the InChIKey FSAQPVVOTUFKIP-WJDTXIQTSA-N is Memantine Hydrochloride, a derivative of adamantane with the chemical name (3R,5R,7R)-3,5,7-Trimethyladamantan-1-amine hydrochloride. It is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist approved for the treatment of moderate-to-severe Alzheimer’s disease.
Properties
Molecular Formula |
C20H17N3O5S |
|---|---|
Molecular Weight |
411.432 |
InChI |
InChI=1S/C20H17N3O5S/c24-17(22-19-21-5-6-29-19)15-13-3-4-20(28-13)9-23(18(25)16(15)20)8-11-1-2-12-14(7-11)27-10-26-12/h1-7,13,15-16H,8-10H2,(H,21,22,24)/t13-,15?,16?,20-/m1/s1 |
InChI Key |
FSAQPVVOTUFKIP-WJDTXIQTSA-N |
SMILES |
C1C23C=CC(O2)C(C3C(=O)N1CC4=CC5=C(C=C4)OCO5)C(=O)NC6=NC=CS6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Contradictions and Limitations
- Solubility Variability : Some studies report Memantine’s solubility as pH-dependent (e.g., lower solubility at pH >7), conflicting with claims of universal stability .
- Efficacy in Mild Alzheimer’s : While Memantine is FDA-approved for moderate-to-severe cases, meta-analyses debate its utility in mild stages, with some trials showing negligible ADAS-cog improvements.
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